3-(2-Methoxy-2-oxoethanesulfonyl)propanoic acid
Overview
Description
“3-(2-Methoxy-2-oxoethanesulfonyl)propanoic acid” is a chemical compound with the CAS number 1156663-75-0 . It has a molecular weight of 210.21 and a molecular formula of C6H10O6S .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the formula C6H10O6S . This indicates that the molecule is composed of 6 carbon atoms, 10 hydrogen atoms, 6 oxygen atoms, and 1 sulfur atom .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 210.21 . Unfortunately, other specific properties such as melting point, boiling point, and density were not found in the available sources.Scientific Research Applications
Oxidation Reactions
- Water-soluble organic compounds, similar in complexity to 3-(2-Methoxy-2-oxoethanesulfonyl)propanoic acid, are selectively oxidized by aqueous solutions of chloroplatinum(II) and chloroplatinum(IV) salts. This process is significant for understanding the oxidation mechanisms and selectivity, potentially relevant for the oxidative transformation of complex organic molecules (J. Labinger et al., 1993).
Alcohol Dehydrogenase Interactions
- The oxidation of glycolethers, which share functional groups with this compound, to their corresponding alkoxyacetic acids, is catalyzed by alcohol dehydrogenase (ADH) and aldehyde dehydrogenase (ALDH). This suggests potential enzymatic pathways for the metabolism or transformation of similar compounds (L. Aasmoe et al., 1998).
Inhibition Properties
- Schiff bases derived from cysteine and evaluated for their corrosion inhibition properties on mild steel in acidic solutions demonstrate the potential of organic compounds with similar functional groups for applications in corrosion inhibition. This research could imply the utility of this compound in related fields, given its complex structure and potential reactivity (N. Gupta et al., 2016).
properties
IUPAC Name |
3-(2-methoxy-2-oxoethyl)sulfonylpropanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10O6S/c1-12-6(9)4-13(10,11)3-2-5(7)8/h2-4H2,1H3,(H,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PAQDCOIWLGCJFY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CS(=O)(=O)CCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10O6S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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